Cas no 50741-81-6 (2-{[(3-methyltricyclo[3.3.1.1~3,7~]dec-1-yl)carbonyl]amino}benzoic acid)

• Product name: 2-{[(3-methyltricyclo[3.3.1.1~3,7~]dec-1-yl)carbonyl]amino}benzoic acid
• CAS No: 50741-81-6
• MF: C₁₉H₂₃NO₃
• MW: 313.39082
• CID: 1569068
• PubChem ID: 64358

2-{[(3-methyltricyclo[3.3.1.1~3,7~]dec-1-yl)carbonyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(3-methyltricyclo[3.3.1.1~3,7~]dec-1-yl)carbonyl]amino}benzoic acid
• 2-[(3-methyladamantane-1-carbonyl)amino]benzoic acid
• BRN 2769356
• N-(5-Methyl-3-adamantylcarbonyl)anthranilic acid
• 50741-81-6
• Benzoic acid, 2-(((3-methyltricyclo(3.3.1.1(sup 3,7))dec-1-yl)carbonyl)amino)-
• Anthranilic acid, N-(5-methyl-3-adamantylcarbonyl)-
• N-(5-Methyl-3-adamantoyl)anthranilic acid
• 2-{[Hydroxy(3-methyladamantan-1-yl)methylidene]amino}benzoic acid
• DTXSID00964976
• 2-(((3-Methyltricyclo(3.3.1.1(sup 3,7))dec-1-yl)carbonyl)amino)benzoic acid

• Inchi： InChI=1S/C19H23NO3/c1-18-7-12-6-13(8-18)10-19(9-12,11-18)17(23)20-15-5-3-2-4-14(15)16(21)22/h2-5,12-13H,6-11H2,1H3,(H,20,23)(H,21,22)
• InChI Key： QKDPNEKQTPDOSD-UHFFFAOYSA-N
• SMILES： CC12CC3CC(C1)CC(C3)(C2)C(=O)NC4=CC=CC=C4C(=O)O

Computed Properties

• Exact Mass: 313.16789
• Monoisotopic Mass: 313.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų
• XLogP3: 4.2

Experimental Properties

• PSA: 66.4